Cas no 1844206-14-9 (trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol)

Technical Introduction: trans-2-{3-(Propan-2-yloxy)propylamino}cyclohexan-1-ol is a chiral cyclohexanol derivative featuring a secondary amine and an isopropoxypropyl side chain. Its stereospecific trans configuration and functional group arrangement contribute to its potential as an intermediate in asymmetric synthesis or pharmaceutical applications. The compound’s structural flexibility, combining both hydrophilic (hydroxyl, amine) and lipophilic (isopropoxypropyl) moieties, may enhance its utility in designing bioactive molecules or ligands for catalysis. The secondary amine group offers reactivity for further derivatization, while the cyclohexanol backbone provides rigidity, enabling stereochemical control in synthetic pathways. This compound is suited for research in medicinal chemistry or chiral auxiliaries, where precise molecular geometry is critical.
trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol structure
1844206-14-9 structure
Product Name:trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol
CAS No:1844206-14-9
MF:C12H25NO2
MW:215.332403898239
CID:6387881
PubChem ID:126846475
Update Time:2025-10-31

trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol
    • Cyclohexanol, 2-[[3-(1-methylethoxy)propyl]amino]-, (1S,2S)-
    • F6545-4332
    • trans-2-{[3-(propan-2-yloxy)propyl]amino}cyclohexan-1-ol
    • AKOS040822985
    • (1S,2S)-2-((3-Isopropoxypropyl)amino)cyclohexan-1-ol
    • 1844206-14-9
    • (1S,2S)-2-{[3-(propan-2-yloxy)propyl]amino}cyclohexan-1-ol
    • starbld0008277
    • Inchi: 1S/C12H25NO2/c1-10(2)15-9-5-8-13-11-6-3-4-7-12(11)14/h10-14H,3-9H2,1-2H3/t11-,12-/m0/s1
    • InChI Key: TVSCVITVSQYSLO-RYUDHWBXSA-N
    • SMILES: [C@H]1(O)CCCC[C@@H]1NCCCOC(C)C

Computed Properties

  • Exact Mass: 215.188529040g/mol
  • Monoisotopic Mass: 215.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 0.97±0.1 g/cm3(Predicted)
  • Boiling Point: 324.0±37.0 °C(Predicted)
  • pka: 14.99±0.40(Predicted)

trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6545-4332-0.25g
trans-2-{[3-(propan-2-yloxy)propyl]amino}cyclohexan-1-ol
1844206-14-9 95%+
0.25g
$270.0 2023-09-06
Life Chemicals
F6545-4332-0.5g
trans-2-{[3-(propan-2-yloxy)propyl]amino}cyclohexan-1-ol
1844206-14-9 95%+
0.5g
$285.0 2023-09-06
Life Chemicals
F6545-4332-1g
trans-2-{[3-(propan-2-yloxy)propyl]amino}cyclohexan-1-ol
1844206-14-9 95%+
1g
$301.0 2023-09-06
Life Chemicals
F6545-4332-2.5g
trans-2-{[3-(propan-2-yloxy)propyl]amino}cyclohexan-1-ol
1844206-14-9 95%+
2.5g
$658.0 2023-09-06
Life Chemicals
F6545-4332-5g
trans-2-{[3-(propan-2-yloxy)propyl]amino}cyclohexan-1-ol
1844206-14-9 95%+
5g
$994.0 2023-09-06
Life Chemicals
F6545-4332-10g
trans-2-{[3-(propan-2-yloxy)propyl]amino}cyclohexan-1-ol
1844206-14-9 95%+
10g
$1398.0 2023-09-06

Additional information on trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol

Research Briefing on trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol (CAS: 1844206-14-9)

Recent studies on the compound trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol (CAS: 1844206-14-9) have highlighted its potential applications in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclohexanol backbone and propan-2-yloxypropylamino side chain, has been the subject of several investigations due to its promising pharmacological properties. Researchers have focused on its synthesis, structural optimization, and biological evaluation to explore its therapeutic potential.

A key area of interest is the compound's role as a modulator of specific biological targets. Preliminary data suggest that trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol exhibits selective binding affinity towards certain G-protein-coupled receptors (GPCRs), which are critical in various physiological processes. This selectivity makes it a candidate for further development in treating neurological disorders, including anxiety and depression. The compound's ability to cross the blood-brain barrier (BBB) has also been a focal point of recent studies, with promising results indicating its potential for central nervous system (CNS) applications.

In terms of synthesis, recent advancements have focused on improving the yield and purity of trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol. Novel catalytic methods and green chemistry approaches have been employed to streamline the production process, reducing the environmental impact and cost. These developments are crucial for scaling up production to meet the demands of preclinical and clinical studies.

Pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable bioavailability and a half-life that supports once-daily dosing in potential therapeutic regimens. However, further optimization is needed to address certain metabolic liabilities identified in vitro and in vivo.

In conclusion, trans-2-{3-(propan-2-yloxy)propylamino}cyclohexan-1-ol (CAS: 1844206-14-9) represents a promising candidate for drug development, particularly in the CNS space. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety and efficacy in animal models. The compound's unique structural features and biological activity warrant continued investigation, with the potential to yield novel therapeutics for unmet medical needs.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd